Methyl 3-(methylamino)isoquinoline-6-carboxylate

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: methyl 3-(methylamino)isoquinoline-6-carboxylate
• InChI: InChI=1S/C12H12N2O2/c1-13-11-6-10-5-8(12(15)16-2)3-4-9(10)7-14-11/h3-7H,1-2H3,(H,13,14)
• InChI Key: JACIMJZQARPCNA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C2C=CC(=CC2=C1)C(=O)OC

Description

Methyl 3-(methylamino)isoquinoline-6-carboxylate is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-(methylamino)isoquinoline-6-carboxylate was prepared by a method analogous to that described in Step 3 of Intermediate 21, using 6-bromo-N-methylisoquinolin-3-amine. To the crude material (580 mg, 2.7 mmol) was added water (5 mL), methanol (5 mL), and lithium hydroxide monohydrate (300 mg, 7 mmol). The mixture was stirred at room temperature overnight. The reaction was concentrated and the residue was acidified to pH=5 with 1 N aqueous hydrochloric acid. The resulting residue was dried under vacuum and purified by reversed-phase HPLC to give the title compound (512 mg, 89%) as a white solid. 1H NMR (400 MHz, CD3OD, δ): 8.81 (s, 1H), 8.23 (s, 1H), 7.80 (d, 1H), 7.72 (d, 1H), 6.70 (s, 1H), 2.93 (s, 3H).